Cas no 2090679-79-9 (3-bromo-2-fluoro-4-formylbenzonitrile)

• Product Name: 3-bromo-2-fluoro-4-formylbenzonitrile
• CAS No: 2090679-79-9
• MF: C₈H₃BrFNO
• MW: 228.017924547195
• CID: 5222553
• Update Time: 2025-10-24

3-bromo-2-fluoro-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-2-fluoro-4-formyl-
• 3-bromo-2-fluoro-4-formylbenzonitrile

• Inchi： 1S/C8H3BrFNO/c9-7-6(4-12)2-1-5(3-11)8(7)10/h1-2,4H
• InChI Key： LHDCMVAEKXUYBS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C=O)C(Br)=C1F

Additional information on 3-bromo-2-fluoro-4-formylbenzonitrile

Recent Advances in the Application of 3-Bromo-2-fluoro-4-formylbenzonitrile (CAS: 2090679-79-9) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-2-fluoro-4-formylbenzonitrile (CAS: 2090679-79-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heteroaromatic aldehyde, characterized by its unique halogen and formyl substitutions, has demonstrated significant potential in the development of targeted therapeutics and chemical probes. Recent studies have highlighted its role as a versatile building block for the construction of kinase inhibitors, covalent protein modifiers, and fluorescent labeling agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-bromo-2-fluoro-4-formylbenzonitrile as a critical precursor for developing a new class of BTK (Bruton's tyrosine kinase) inhibitors. The compound's reactive formyl group enabled efficient conjugation with various amine-containing pharmacophores, while the bromo and fluoro substituents facilitated subsequent functionalization through cross-coupling reactions. The resulting inhibitors showed improved selectivity profiles compared to existing therapeutics, with IC50 values in the low nanomolar range against BTK while maintaining minimal off-target activity against other kinases.

Another significant application was reported in Chemical Science, where 2090679-79-9 served as the starting material for synthesizing a novel series of fluorogenic probes for cysteine proteases. The researchers exploited the electrophilic nature of the formyl group to create activity-based probes that selectively label active enzyme sites. The bromo substituent allowed for further diversification through palladium-catalyzed coupling reactions, enabling the creation of a library of probes with varying spectral properties and selectivity profiles.

From a synthetic chemistry perspective, recent advances have demonstrated the compound's utility in continuous flow chemistry systems. A 2024 publication in Organic Process Research & Development detailed an optimized continuous synthesis protocol for 3-bromo-2-fluoro-4-formylbenzonitrile that achieved 85% yield with excellent purity (>99%) while significantly reducing hazardous waste generation compared to batch processes. This development addresses growing concerns about sustainable pharmaceutical manufacturing.

The safety profile and ADME (absorption, distribution, metabolism, and excretion) characteristics of derivatives stemming from 2090679-79-9 have been the subject of recent investigations. Computational modeling studies predict favorable drug-like properties for many of its derivatives, with particular attention to the effects of the fluorine atom on metabolic stability and membrane permeability. These findings were supported by experimental data showing improved pharmacokinetic profiles for several lead compounds in preclinical models.

Looking forward, the unique chemical properties of 3-bromo-2-fluoro-4-formylbenzonitrile position it as a valuable scaffold for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors and PROTACs (proteolysis targeting chimeras). Its combination of halogen atoms for synthetic diversification and a reactive formyl group for bioconjugation makes it particularly attractive for next-generation therapeutic development. Ongoing research is exploring its application in targeted protein degradation and the development of novel imaging agents for diagnostic applications.